Cas no 62754-22-7 (Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester)
62754-22-7 structure
Product Name:Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester
CAS No:62754-22-7
MF:C11H12N2O6
MW:268.222783088684
CID:432498
PubChem ID:20551560
Update Time:2025-04-19
Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester
- tert-butyl 3,4-dinitrobenzoate
- SCHEMBL11247732
- 62754-22-7
- SETXXIKWSUYINZ-UHFFFAOYSA-N
- t-butyl 3,4-dinitrobenzoate
- DTXSID00608601
-
- Inchi: 1S/C11H12N2O6/c1-11(2,3)19-10(14)7-4-5-8(12(15)16)9(6-7)13(17)18/h4-6H,1-3H3
- InChI Key: SETXXIKWSUYINZ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.06956
- Monoisotopic Mass: 268.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
62754-22-7 (Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester) Related Products
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